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Introduction

The Osazone Test is a qualitative chemical test used for the identification and differentiation of

reducing sugars. This method, developed by Emil Fischer, is based on the reaction of reducing

sugars with an excess of phenylhydrazine at boiling temperatures.[1] Reducing sugars, which

possess a free aldehyde or ketone group, react to form characteristic crystalline derivatives

known as osazones.[2][3] Each reducing sugar produces osazone crystals with a unique shape

and formation time, allowing for their identification when viewed under a microscope.[4]

Lactose, a disaccharide composed of galactose and glucose, is a reducing sugar due to the

hemiacetal group in its glucose unit.[5] When subjected to the osazone test, lactose forms

distinct "powder puff" or "cotton ball" shaped crystals, known as lactosazone.[1][2] This test is

particularly useful in distinguishing lactose from other reducing sugars like maltose, which

forms sunflower-shaped crystals.[2][3]

Principle of the Reaction

The formation of osazones is a complex condensation-oxidation-condensation reaction.[2] The

carbonyl group (aldehyde or ketone) of the reducing sugar reacts with three molecules of

phenylhydrazine. The first two carbon atoms of the sugar are involved in the reaction.[6] The
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reaction is typically carried out in a weakly acidic medium, provided by an acetic acid/sodium

acetate buffer, and requires heating in a boiling water bath to proceed.[6] The resulting

osazones are yellow, crystalline compounds whose characteristic shapes and formation times

are key identifiers.[1][3]

Experimental Protocol: Lactose Identification
This protocol details the step-by-step procedure for performing the osazone test to identify

lactose.

1. Materials and Reagents

Test Sample: 1% Lactose solution (aqueous)

Osazone Mixture: A homogenous mixture of 1 part phenylhydrazine hydrochloride and 2

parts crystalline sodium acetate by weight.[6]

Glacial Acetic Acid

Equipment:

Test tubes and test tube rack

Water bath (for boiling)

Pipettes

Glass rods

Microscope

Microscope slides and coverslips

Spatula

2. Procedure

Sample Preparation: Pipette 5 mL of the 1% lactose test solution into a clean, dry test tube.
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Reagent Addition: Add approximately 0.3 g of the osazone mixture to the test tube.[2]

Acidification: Add 3-5 drops of glacial acetic acid to the mixture.[2]

Dissolution: Mix the contents thoroughly using a glass rod. If necessary, warm the test tube

gently to ensure all solids are dissolved.[2]

Heating: Place the test tube in a boiling water bath. Start a timer immediately.[6]

Incubation and Observation: Heat the test tube for 30-45 minutes.[2] Note that for

disaccharides like lactose, crystals typically form upon slow cooling after removal from the

water bath.[6]

Crystal Collection: Once the heating period is complete, remove the test tube from the water

bath and allow it to cool slowly at room temperature. Do not cool rapidly under tap water.

Microscopic Examination: Once yellow crystals have formed, use a glass rod to transfer a

small sample of the crystals onto a clean microscope slide. Add a drop of the supernatant

from the test tube, place a coverslip over the sample, and observe under the low-power

objective of a microscope.[6]

Identification: Observe the shape of the crystals. Lactose will form characteristic powder puff

or cotton ball-shaped crystals.[4][7][8]

Data Presentation
The time of crystal formation and the specific crystal morphology are critical for differentiating

between various reducing sugars.
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Carbohydrate Time of Crystal Formation Crystalline Structure

Lactose
30-45 minutes (forms on

cooling)[2]

Cotton ball / Powder puff

shape[1][2]

Glucose
4-5 minutes (forms in hot

solution)[8]
Needle shape[1]

Fructose
~2 minutes (forms in hot

solution)[8]
Needle shape[1]

Maltose
30-45 minutes (forms on

cooling)[2]
Sunflower / Star shape[1][2]

Galactose
15-20 minutes (forms in hot

solution)[6][8]

Thorny ball / Rhombic-plate

shape[1][2]

Experimental Workflow Diagram
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Start: Prepare 1% Lactose Solution

Pipette 5 mL of Lactose Solution
into a Test Tube

Add 0.3 g Osazone Mixture
(Phenylhydrazine HCl + Sodium Acetate)

Add 3-5 drops of
Glacial Acetic Acid

Mix and Warm Gently
to Dissolve Solids

Place Test Tube in
Boiling Water Bath (30-45 min)

Remove and Allow to
Cool Slowly at Room Temperature

Observe for Yellow
Crystal Formation

Transfer Crystals to a
Microscope Slide

Examine Under Microscope

Result: Identify Powder Puff
Shaped Lactosazone Crystals

Click to download full resolution via product page

Caption: Workflow for the identification of lactose via the osazone test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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